Cas no 1261905-00-3 (2-Hydroxy-5-(thiophen-2-YL)isonicotinic acid)

2-Hydroxy-5-(thiophen-2-YL)isonicotinic acid is a heterocyclic compound featuring a pyridine core substituted with a hydroxyl group at the 2-position and a thiophene moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its bifunctional nature allows for versatile reactivity, facilitating applications in ligand design, catalysis, and bioactive molecule synthesis. The compound's stability under standard conditions and compatibility with common organic solvents enhance its utility in synthetic workflows. Its distinct structural motifs also enable exploration in conjugated systems for optoelectronic applications.

2-Hydroxy-5-(thiophen-2-YL)isonicotinic acid structure

1261905-00-3 structure

Product Name:2-Hydroxy-5-(thiophen-2-YL)isonicotinic acid

CAS No:1261905-00-3

MF:C₁₀H₇NO₃S

MW:221.232481241226

MDL:MFCD18316711

CID:2762513

PubChem ID:53222491

Update Time:2025-06-09

2-Hydroxy-5-(thiophen-2-YL)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18316711
- 2-Oxo-5-(thiophen-2-yl)-1,2-dihydropyridine-4-carboxylic acid
- EN300-713018
- 2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95%
- 2-HYDROXY-5-(THIOPHEN-2-YL)ISONICOTINIC ACID
- DTXSID60686900
- 1261905-00-3
- 2-HYDROXY-5-(THIOPHEN-2-YL)PYRIDINE-4-CARBOXYLIC ACID
- 2-Hydroxy-5-(thiophen-2-YL)isonicotinic acid
- MDL： MFCD18316711
- Inchi： 1S/C10H7NO3S/c12-9-4-6(10(13)14)7(5-11-9)8-2-1-3-15-8/h1-5H,(H,11,12)(H,13,14)
- InChI Key： AUYWAGGDKSSIIP-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CNC(C=C1C(=O)O)=O

Computed Properties

Exact Mass: 221.01466426Da
Monoisotopic Mass: 221.01466426Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 94.6Å²

2-Hydroxy-5-(thiophen-2-YL)isonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB323038-5 g	2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95%; .	1261905-00-3	95%	5g	€1159.00	2023-04-26
Enamine	EN300-713018-1.0g	2-hydroxy-5-(thiophen-2-yl)pyridine-4-carboxylic acid	1261905-00-3		1g	$0.0	2023-06-06
abcr	AB323038-5g	2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95%; .	1261905-00-3	95%	5g	€1159.00	2025-03-19